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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
alpha-Chloro-N,N-diethylpropionamide is a chemical compound primarily recognized for its role

as a key intermediate in the synthesis of other organic molecules. This guide provides a

comprehensive review of its chemical and physical properties, details established synthesis

protocols, and discusses its known applications. Despite its utility in chemical synthesis, a

thorough review of publicly available scientific literature reveals a significant gap in the

understanding of its biological activities and potential applications in drug development. This

document summarizes the available data and highlights the lack of research into its

pharmacological effects and mechanisms of action.

Chemical and Physical Properties
alpha-Chloro-N,N-diethylpropionamide, also known as 2-chloro-N,N-diethylpropanamide, is a

colorless liquid. It is miscible with most organic solvents. The fundamental physicochemical

properties of this compound are summarized in the table below, compiled from various

chemical data sources.
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Property Value Reference

Molecular Formula C₇H₁₄ClNO [1][2][3]

Molar Mass 163.65 g/mol [1][2][3]

CAS Number 54333-75-4 [1][2]

Density 1.021 g/cm³ [2][3]

Boiling Point 217 °C [2][3]

Flash Point 85 °C [2][3]

Refractive Index 1.449 [3]

Vapor Pressure 0.137 mmHg at 25°C

Synthesis Protocols
The synthesis of alpha-Chloro-N,N-diethylpropionamide has been described through several

methods. A prevalent industrial method involves the acylation of diethylamine.

Acylation of Diethylamine
This common synthesis route utilizes 2-chloropropionic acid and diethylamine as primary

reactants.

Experimental Protocol:

Toluene and 2-chloropropionic acid are added to a reaction vessel.

The mixture is heated to facilitate azeotropic dehydration, effectively removing water.

Following water removal, phosphorus oxychloride is introduced.

Diethylamine is then added dropwise to initiate the acylation reaction.

The reaction is maintained at a temperature of 115-120 °C.

Upon completion, the reaction mixture is washed with water to remove phosphorous acid.
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The organic layer is then separated and purified to yield the final product.[1]

The logical workflow for this synthesis is depicted in the following diagram.

Mix Toluene and
2-Chloropropionic Acid

Azeotropic Dehydration
(Heat)

Add Phosphorus Oxychloride

Add Diethylamine
(Acylation at 115-120°C)

Water Wash

Separate Organic Layer

Purification

alpha-Chloro-N,N-diethylpropionamide

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chembk.com/en/chem/N,N-Diethyl-2-chloropropionamide
https://www.benchchem.com/product/b1345137?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. General workflow for the synthesis of alpha-Chloro-N,N-diethylpropionamide via

acylation of diethylamine.

Known Applications
The primary documented application of alpha-Chloro-N,N-diethylpropionamide is as a chemical

intermediate. It serves as a precursor in the synthesis of the herbicide dimethamine.[1] This

underscores its importance in the agrochemical industry.

Biological Activity and Toxicological Profile
A comprehensive search of scientific databases and literature reveals a notable absence of

studies on the specific biological activities of alpha-Chloro-N,N-diethylpropionamide. There is

no readily available information regarding its pharmacological effects, mechanism of action, or

potential as a therapeutic agent.

While the biological effects of this specific compound have not been elucidated, the broader

class of molecules containing a chloro group is of significant interest in drug discovery. The

presence of a chlorine atom can influence a molecule's pharmacokinetic and

pharmacodynamic properties. However, without specific studies on alpha-Chloro-N,N-

diethylpropionamide, any discussion of its potential biological effects would be purely

speculative.

Toxicological data for alpha-Chloro-N,N-diethylpropionamide is not extensively detailed in the

public domain. General hazard classifications for the related compound N,N-

Diethylpropionamide indicate that it may be harmful if swallowed, in contact with skin, or if

inhaled.

Conclusion and Future Directions
alpha-Chloro-N,N-diethylpropionamide is a well-characterized chemical intermediate with

established synthesis protocols and a clear role in the production of the herbicide dimethamine.

However, there is a significant void in the scientific literature concerning its biological activity,

pharmacology, and toxicology. For researchers and professionals in drug development, this

compound represents an unexplored area. Future research could focus on screening alpha-

Chloro-N,N-diethylpropionamide for various biological activities, including but not limited to,

enzymatic inhibition, receptor binding, and cytotoxic effects. Such studies would be the first
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step in determining if this molecule holds any potential for therapeutic applications. Until such

research is conducted, its profile remains confined to the realm of chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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